![molecular formula C9H11FN2 B1442780 7-Fluoro-1-methyl-1,2,3,4-tetrahydroquinoxaline CAS No. 1354953-50-6](/img/structure/B1442780.png)
7-Fluoro-1-methyl-1,2,3,4-tetrahydroquinoxaline
Overview
Description
7-Fluoro-1-methyl-1,2,3,4-tetrahydroquinoxaline is a chemical compound with the CAS Number: 1354953-50-6 . It has a molecular weight of 166.2 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11FN2/c1-12-5-4-11-8-3-2-7(10)6-9(8)12/h2-3,6,11H,4-5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.It is stored at a temperature of 4 degrees Celsius . The compound’s density is 1.064 g/mL at 25 °C .
Scientific Research Applications
Synthesis and Chemical Properties
Research on fluorinated tetrahydroquinolines, including compounds similar to 7-Fluoro-1-methyl-1,2,3,4-tetrahydroquinoxaline, focuses on their synthesis and chemical properties. For instance, the study by Gruzdev et al. (2013) developed a method for the preparation of enantiopure 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline with excellent enantiomeric excess, highlighting the impact of fluorine atoms on the stereoselectivity of acylation processes (Gruzdev et al., 2013). Similarly, research into the synthesis of pyridonecarboxylic acid antibacterial agents demonstrates the incorporation of fluoro-pyridyl groups, indicating the role of fluorination in enhancing pharmacokinetic profiles and in vivo efficacy of related compounds (Songhun Yoon et al., 1997).
Pharmacological and Biological Activities
Several studies have evaluated the biological and pharmacological activities of fluoroquinolones and related compounds. Notably, the ocular hypotensive action of tetrahydroquinoline analogs in rabbit models suggests potential applications in managing intraocular pressure, with significant findings on the compound's physicochemical properties correlating with its pharmacological activity (Chandrasena R Pamulapati & R. Schoenwald, 2011). The antioxidant activity of 1,2,3,4-tetrahydroquinolines and their structural analogs further illustrates their potential in mitigating oxidative stress, with certain derivatives showing superior performance to standard antioxidants (T. Nishiyama et al., 2003).
Antibacterial Applications
Research on quinoxaline derivatives, including those structurally related to this compound, indicates significant antibacterial properties, particularly against Mycobacterium tuberculosis. The discovery of compounds with low cytotoxicity and high selectivity offers promising leads for new antibacterial agents (E. Vicente et al., 2009).
Chemical Resolution and Synthesis Techniques
Innovations in chemical resolution techniques for fluoro-tetrahydroquinolines provide insights into the economic production of enantiomerically pure compounds. Studies by Bálint et al. (2002) and Morita et al. (1994) detail processes for resolving racemic mixtures and synthesizing optically active forms of related quinolinone drugs, underscoring the importance of stereochemistry in pharmaceutical development (J. Bálint et al., 2002); (S. Morita et al., 1994).
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
6-fluoro-4-methyl-2,3-dihydro-1H-quinoxaline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2/c1-12-5-4-11-8-3-2-7(10)6-9(8)12/h2-3,6,11H,4-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKDVTYCZSDCCHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCNC2=C1C=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501230691 | |
Record name | Quinoxaline, 7-fluoro-1,2,3,4-tetrahydro-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501230691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1354953-50-6 | |
Record name | Quinoxaline, 7-fluoro-1,2,3,4-tetrahydro-1-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1354953-50-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Quinoxaline, 7-fluoro-1,2,3,4-tetrahydro-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501230691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-fluoro-1-methyl-1,2,3,4-tetrahydroquinoxaline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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